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Compound of Interest

Compound Name: 2,5-Diethylmorpholine

CAS No.: 1094657-75-6

Cat. No.: B2438648

Get Quote

Executive Directive
The morpholine scaffold is a privileged structure in medicinal chemistry, widely utilized to

modulate pharmacokinetic properties such as solubility, lipophilicity, and metabolic stability.

While the parent morpholine is achiral, C-substituted derivatives introduce stereochemical

complexity that can drastically alter biological activity.

2,5-Diethylmorpholine represents a specific subclass of "regio-irregular" disubstituted

morpholines. Unlike the symmetric 2,6-isomers, the 2,5-substitution pattern creates a unique

stereochemical environment where the substituents are situated

to the oxygen and

to the nitrogen, respectively. This guide provides a definitive analysis of its stereoisomerism,
conformational thermodynamics, and validated synthetic protocols.

Stereochemical Matrix & Isomerism
Chirality and Symmetry
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The 2,5-diethylmorpholine molecule contains two chiral centers at positions C2 and C5.

Numbering: According to IUPAC rules, numbering starts at the oxygen atom (1), proceeds to

the ethyl-substituted carbon (2), unsubstituted methylene (3), nitrogen (4), ethyl-substituted

carbon (5), and unsubstituted methylene (6).

Symmetry Analysis: Unlike 2,6-dimethylmorpholine, which possesses a meso form due to a

plane of symmetry in the cis-isomer, 2,5-diethylmorpholine lacks internal reflection

symmetry. The C2 position is adjacent to oxygen, while C5 is adjacent to nitrogen.

Consequently, the molecule cannot be superimposable on its mirror image even in the cis

configuration.

The Isomer Count
There are 4 distinct stereoisomers, existing as two pairs of enantiomers.

Isomer
Classification

Configuration (C2,
C5)

Relationship
Thermodynamic
Stability

Trans (Pair A) (2R, 5R)
Enantiomer of (2S,

5S)

High (Diequatorial

capable)

Trans (Pair A) (2S, 5S)
Enantiomer of (2R,

5R)

High (Diequatorial

capable)

Cis (Pair B) (2R, 5S)
Enantiomer of (2S,

5R)

Lower (Axial-

Equatorial)

Cis (Pair B) (2S, 5R)
Enantiomer of (2R,

5S)

Lower (Axial-

Equatorial)
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Critical Distinction: In the context of 2,5-disubstitution, Trans refers to the relationship where the

substituents are on opposite sides of the ring plane (typically 1,4-relationship in the ring path). In

the chair conformation, the trans isomer can adopt a diequatorial orientation, making it the

thermodynamic product.

Conformational Thermodynamics
The morpholine ring predominantly exists in a chair conformation. The stability of the isomers is

dictated by 1,3-diaxial interactions and the "gauche" interactions within the ring.

Trans-Isomer (Diequatorial)
The trans-2,5-diethylmorpholine can adopt a conformation where both ethyl groups are

equatorial.

Conformer A: C2-Et (eq), C5-Et (eq).

Conformer B: C2-Et (ax), C5-Et (ax).

Equilibrium: Strongly shifted toward Conformer A. This minimizes steric clash and is the

lowest energy state among all isomers.

Cis-Isomer (Axial-Equatorial)
The cis-2,5-diethylmorpholine is "locked" in a conformation where one substituent must be

axial if the other is equatorial.

Conformer A: C2-Et (eq), C5-Et (ax).

Conformer B: C2-Et (ax), C5-Et (eq).

Energy Penalty: The presence of an axial ethyl group introduces 1,3-diaxial interactions (with

axial protons at C4/C6 or C3/C5), raising the ground state energy by approximately 1.8–2.5
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kcal/mol relative to the trans isomer.

Synthetic Architecture & Separation
To access specific isomers, a modular synthesis from chiral pool precursors is the most reliable

method. The following protocol utilizes the reaction between 2-amino-1-butanol and 1,2-

epoxybutane (or a 2-halobutane derivative).

Validated Synthetic Workflow
This route allows for the control of stereochemistry by selecting the absolute configuration of

the starting materials.

Protocol:

Ring Opening: Reaction of 2-amino-1-butanol with 1,2-epoxybutane yields the acyclic diol

amine.

Cyclization: Acid-catalyzed dehydration or activation of the alcohol (e.g., via tosylation)

followed by intramolecular displacement closes the ether linkage.
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Figure 1: Modular synthesis workflow for 2,5-diethylmorpholine. By controlling the chirality of

the amine and epoxide, specific diastereomers can be enriched.

Stereochemical Outcome Logic[1][2][3]
(S)-Amine + (S)-Epoxide: Leads to the Trans (S,S) isomer (predominantly).

(S)-Amine + (R)-Epoxide: Leads to the Cis (S,R) isomer.

Note: Regioselectivity of epoxide opening (terminal vs internal attack) determines if the ethyl

group ends up at C5 or C6. Attack at the terminal carbon of 1,2-epoxybutane places the ethyl

group at the correct position for 2,5-substitution upon cyclization [1].

Characterization & Identification
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Distinguishing the cis and trans isomers requires analysis of scalar coupling constants (

) in

H NMR.

NMR Fingerprinting
The key differentiator is the coupling between the methine protons (H2 and H5) and their

adjacent methylene protons.

Feature
Trans-Isomer
(Diequatorial)

Cis-Isomer (Axial-
Equatorial)

Conformation H2 and H5 are both Axial.
One H is Axial, one is

Equatorial.

Coupling (

)

Large coupling (~10–12 Hz)

observed for both H2 and H5

with adjacent axial protons.

Large coupling observed for

only one methine proton (the

axial one).

Signal Width

H2 and H5 signals appear as

broad triplets/quartets (large

width at half-height).

One signal is broad, the other

is narrower (dominated by

and

~2–5 Hz).

C-13 Shifts

Ethyl methyl carbons typically

shielded differently due to

-gauche effects.

Distinct shifts; often more

complexity due to lack of

symmetry.

Physical Properties
Boiling Point: The cis isomer, having a higher dipole moment and less compact packing (due

to the axial substituent), often exhibits a slightly higher boiling point than the trans isomer,

though they are close.

Chromatography: The isomers are separable on silica gel. The trans isomer (less polar

surface area) typically elutes first in non-polar mobile phases.
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Applications in Drug Discovery[4][5]
2,5-Diethylmorpholine serves as a high-value building block for "scaffold hopping."

Lipophilicity Tuning: Replacing a standard morpholine with 2,5-diethylmorpholine increases

significantly, enhancing blood-brain barrier (BBB) penetration.

Metabolic Blockade: Substitution at C2 and C5 sterically hinders oxidative metabolism at the

-carbons, a common clearance pathway for cyclic amines [2].

Conformational Restriction: The ethyl groups lock the ring into a specific chair conformation,

which can rigidify the orientation of the nitrogen lone pair or N-substituents, potentially

improving receptor binding affinity (entropy reduction).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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